Cas no 2363744-14-1 ((2E)-4,4-dimethylpent-2-en-1-amine)

• Product Name: (2E)-4,4-dimethylpent-2-en-1-amine
• CAS No: 2363744-14-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD19622952
• CID: 5686492
• PubChem ID: 58223278
• Update Time: 2025-06-14

(2E)-4,4-dimethylpent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2363744-14-1
• 1344875-26-8
• 4,4-dimethylpent-2-en-1-amine
• EN300-1246802
• (2E)-4,4-dimethylpent-2-en-1-amine
• SCHEMBL12712753
• SCHEMBL4583048
• EN300-21928497

• MDL： MFCD19622952
• Inchi： 1S/C7H15N/c1-7(2,3)5-4-6-8/h4-5H,6,8H2,1-3H3/b5-4+
• InChI Key： HLZOYFYFAKWYNH-SNAWJCMRSA-N
• SMILES： NC/C=C/C(C)(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (2E)-4,4-dimethylpent-2-en-1-amine

Recent Advances in the Study of (2E)-4,4-dimethylpent-2-en-1-amine (CAS: 2363744-14-1) in Chemical Biology and Pharmaceutical Research

The compound (2E)-4,4-dimethylpent-2-en-1-amine (CAS: 2363744-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the synthetic versatility of (2E)-4,4-dimethylpent-2-en-1-amine, which serves as a key intermediate in the preparation of various biologically active molecules. Its unsaturated amine moiety and branched alkyl chain make it a valuable scaffold for the development of novel pharmacophores. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high yield and enantiomeric purity. These advancements have facilitated its broader application in medicinal chemistry and drug discovery programs.

In terms of biological activity, preliminary investigations have demonstrated that (2E)-4,4-dimethylpent-2-en-1-amine exhibits promising interactions with several protein targets implicated in inflammatory and neurodegenerative diseases. Molecular docking studies suggest that the compound's unique geometry allows it to fit into the binding pockets of specific enzymes and receptors, potentially modulating their activity. Recent in vitro assays have confirmed its inhibitory effects on certain kinases and proteases, although the exact mechanism of action remains under investigation. These findings underscore the compound's potential as a lead structure for the development of new therapeutic agents.

Furthermore, the pharmacokinetic properties of (2E)-4,4-dimethylpent-2-en-1-amine have been the subject of recent research. Studies utilizing advanced analytical techniques, such as LC-MS/MS and microsomal stability assays, have provided valuable insights into the compound's metabolic stability, absorption, and distribution characteristics. These data are crucial for understanding its potential as a drug candidate and for guiding further structural optimization efforts. The compound has shown favorable properties in preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies, suggesting good bioavailability and tissue penetration.

Current research directions include exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. Several research groups are investigating the conjugation of (2E)-4,4-dimethylpent-2-en-1-amine with nanoparticles and other drug carriers to enhance its therapeutic efficacy and reduce potential side effects. Additionally, structure-activity relationship (SAR) studies are ongoing to identify analogs with improved potency and selectivity. These efforts are expected to yield valuable insights that could accelerate the translation of this compound from bench to bedside.

In conclusion, (2E)-4,4-dimethylpent-2-en-1-amine (CAS: 2363744-14-1) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent advances in its synthesis, biological evaluation, and pharmacokinetic characterization have laid a solid foundation for its further development as a potential therapeutic agent. Continued research in this area is likely to uncover additional pharmacological properties and expand its utility in addressing unmet medical needs. This brief highlights the importance of this compound in contemporary drug discovery efforts and underscores the need for further investigation into its full therapeutic potential.